Cas no 98191-23-2 (2-Benzylpentanoic acid)

• Product Name: 2-Benzylpentanoic acid
• CAS No: 98191-23-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 750701
• Update Time: 2023-08-03

2-Benzylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-propyl-
• 2-benzylpentanoic acid
• NSC243722
• VXOWGOAKTRJAMM-UHFFFAOYSA-N
• Benzenepropanoic acid, alpha-propyl-
• Benzenepropanoic acid, .alpha.-propyl-
• 2-Benzylpentanoic acid

• Inchi： 1S/C12H16O2/c1-2-6-11(12(13)14)9-10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,13,14)
• InChI Key： VXOWGOAKTRJAMM-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Topological Polar Surface Area: 37.3